1-Octylpyridin-1-ium iodide

• CAS No.: 10291-06-2
• Molecular Formula: C13H22IN
• Molecular Weight: 319.22 g/mol
• IUPAC Name: 1-octylpyridin-1-ium;iodide
• InChI: InChI=1S/C13H22N.HI/c1-2-3-4-5-6-8-11-14-12-9-7-10-13-14;/h7,9-10,12-13H,2-6,8,11H2,1H3;1H/q+1;/p-1
• InChI Key: XDCILYQINRVJBM-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCC[N+]1=CC=CC=C1.[I-]

Description

1-Octylpyridin-1-ium iodide is a useful research compound. Its molecular formula is C13H22IN and its molecular weight is 319.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 13 (0.150 mg, 0.34 mmol) in dry CH2Cl2 (5 mL) was added dropwise 1-iodooctane (0.6 mL, 0.792 g, 3.3 mmol) at room temperature. The reaction mixture was then stirred at 80° C. under N2 for 1 day. After cooling to room temperature, the mixture was next concentrated in vacuo and washed with hexane (20 mL) to give the corresponding n-octyl-pyridinium iodide salt 14 as an analytically pure yellow solid (0.211 g, 95.4%). To a suspension of 12 (0.136 g, 0.2 mmol) in dry methanol (1 mL) was added dropwise a solution of sodium methoxide in methanol (0.5 mL, 0.5 M) at room temperature. A clear reddish solution was obtained from which an orange precipitate immediately formed. The precipitate was collected by filtration and washed with dry methanol to give analytically pure product (0.096 g, 86.8%) as a brown solid: mp>280° C.; 1H NMR (400 MHz, CD3OD): δ 8.816 (s, 2H), 7.395 (s, 2H), 7.317 (s, 2H), 7.160 (d, 1H, J=16.4 Hz), 6.841 (d, 1H, J=16.0 Hz), 4.547 (t, 2H, J=8.0 Hz), 2.146 (s, 6H), 2.065 (m, 2H), 1.912 (s, 6H), 1.450 (s, 18H), 1.307 (m, 10H), 0.895 (s, 3H); 13C NMR (100 MHz, CD3OD): δ 159.608, 154.285, 142.183, 139.217, 138.198, 136.351, 133.757, 131.838, 130.964, 128.398, 126.424, 124.704, 123.758, 61.530, 34.624, 32.031, 31.931, 30.493, 29.292, 26.399, 22.850, 20.057, 17.463, 14.352; HRMS (EI): m/z 553.4263 [M+]; calcd, 553.4284; Anal. Calcd. for C39H55NO·2H2O: C, 79.41; H, 10.08; N, 2.37. Found; C, 79.71; H, 9.63; N, 2.14.